4-bromo-5-propyl-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 4-bromo-5-propyl-1H-pyrazole-3-carboxylic acid
• InChI: InChI=1S/C7H9BrN2O2/c1-2-3-4-5(8)6(7(11)12)10-9-4/h2-3H2,1H3,(H,9,10)(H,11,12)
• InChI Key: OBKBHRWLBHADOU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C(=NN1)C(=O)O)Br
• Molecular Formula: C7H9BrN2O2
• Molecular Weight: 233.06 g/mol

Description

“4-bromo-5-propyl-1H-pyrazole-3-carboxylic acid” is a pyrazole derivative. Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. A phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature.

Molecular Structure Analysis

The molecular structure of “this compound” can be viewed using Java or Javascript.

Chemical Reactions Analysis

A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives. The reaction is initiated by the formation of a hydrazonyl radical, followed by cyclization and a concomitant C=C bond cleavage.

Scientific Research Applications

Synthesis and Chemical Interactions

4-Bromo-5-propyl-1H-pyrazole-3-carboxylic acid, a derivative of 1H-pyrazole-3-carboxylic acid, has been studied for its potential in various chemical reactions and syntheses. İ. Yıldırım et al. (2005) explored the functionalization reactions of similar compounds, highlighting their utility in producing diverse chemical structures. This research demonstrates the flexibility of such compounds in chemical synthesis, suggesting potential applications for this compound in creating novel molecules (İ. Yıldırım, F. Kandemirli, & E. Demir, 2005).

Antifungal Activity

Research by Shijie Du et al. (2015) on similar compounds, such as 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides, has revealed moderate to excellent antifungal activities. This suggests the potential for this compound in developing new antifungal agents (Shijie Du et al., 2015).

Nonlinear Optical Materials

A study by B. Chandrakantha et al. (2013) on N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, a class similar to this compound, has demonstrated their potential as nonlinear optical materials. This indicates possible applications of this compound in the field of optoelectronics (B. Chandrakantha et al., 2013).

Mechanism of Action

Target of Action

Pyrazoles, the class of compounds to which it belongs, are known to possess many biological and pharmaceutical properties .

Mode of Action

It’s known that pyrazoles can undergo a variety of reactions, including radical addition followed by intramolecular cyclization, which affords the important pyrazole skeleton .

Biochemical Pathways

Pyrazoles are known to be involved in a variety of biochemical processes .

Result of Action

It’s known that pyrazoles can have a variety of biological effects .